Cas no 52742-32-2 ( )

  Properties

Names and Identifiers

• (dibenzylamino) benzoate
• NSC510399
• NSC-510399
• O-Benzoyl-N,N-dibenzylhydroxylamine
• QSVSJKYVIRQTEV-UHFFFAOYSA-N
• CHEBI:188894
• DTXSID40325547
• SCHEMBL16756573
• 52742-32-2
• [(Dibenzylamino)oxy](phenyl)methanone
• SB83241
• NSC 510399
• +Expand

• InChIKey： QSVSJKYVIRQTEV-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H19NO2/c23-21(20-14-8-3-9-15-20)24-22(16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15H,16-17H2
• SMILES： C1=CC=C(C=C1)CN(CC2=CC=CC=C2)OC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 317.14167
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 317.142
• Heavy Atom Count: 24
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 4.46080
• PSA: 29.54
• Refractive Index: 1.617
• Boiling Point: 465.4°C at 760 mmHg
• Melting Point: 98-99 ºC
• Flash Point: 235.3°C
• Solubility: Insuluble (6.0E-3 g/L) (25 ºC),
• Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),